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Compound of Interest

2,6-Dichloro-4-
Compound Name: o
methylnicotinaldehyde

cat. No.: B1601771

Abstract

This document provides a comprehensive guide to the safe handling and storage procedures
for 2,6-Dichloro-4-methylnicotinaldehyde (CAS No. 91591-70-7), a key intermediate in
pharmaceutical and agrochemical research. Adherence to these protocols is critical to ensure
the integrity of the compound, the safety of laboratory personnel, and the reproducibility of
experimental outcomes. The following sections detail the necessary precautions, personal
protective equipment (PPE), storage conditions, and emergency procedures, grounded in an
understanding of the compound's chemical properties and associated hazards.

Introduction: Understanding the Compound

2,6-Dichloro-4-methylnicotinaldehyde is a chlorinated pyridine derivative containing a
reactive aldehyde functional group.[1][2] This structure makes it a valuable building block in
organic synthesis. However, the presence of the aldehyde and chlorinated ring system also
dictates its handling and storage requirements. The aldehyde group is susceptible to oxidation,
and the overall molecule may be sensitive to moisture and light. Proper procedures are
therefore not merely precautionary but essential for maintaining the compound's purity and
reactivity.[3]

Chemical and Physical Properties
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A thorough understanding of the physical and chemical properties of a substance is
fundamental to its safe handling.

Property Value Source
CAS Number 91591-70-7 [3]
Molecular Formula C7HsCI2NO [3]
Molecular Weight 190.03 g/mol [3]
Appearance Off-white crystalline solid [4]
Melting Point 45.7 -47.3°C (114.3-117.1 )
°F)
Flash Point 98 °C (208.4 °F) [4]
Purity >98% [3]

Hazard Identification and Safety Precautions

This compound is classified as hazardous and requires careful handling to mitigate risks.[4][5]
The primary hazards are:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,6-Dichloro-4-methylnicotinaldehyde to
prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
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EN166.[6]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin exposure.[6]

» Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[7] If exposure limits are likely to be exceeded, a NIOSH/MSHA or European Standard
EN 149 approved respirator should be used.[6]

Core Handling Protocols

Adherence to these protocols will minimize exposure risk and maintain the integrity of the
compound.

General Handling

o Work Area: All manipulations should be performed in a well-ventilated area, preferably a
certified chemical fume hood.[7]

e Avoid Contact: Take measures to avoid direct contact with skin and eyes, and prevent
inhalation of dust or vapors.[5]

» Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or
leaving the laboratory.[4][5]

o Spills: In the event of a spill, evacuate the area. For minor spills, absorb with an inert
material (e.g., sand, vermiculite) and place in a suitable, closed container for disposal. Avoid
generating dust. For major spills, contact your institution's environmental health and safety
department.

Weighing and Dispensing

 Inert Environment: Due to the potential for oxidation of the aldehyde group, it is best practice
to handle the compound under an inert atmosphere (e.g., nitrogen or argon), especially for
long-term storage or sensitive reactions.

» Dispensing: Use a spatula or other appropriate tool to dispense the solid. Avoid creating
dust. If the compound is a fine powder, consider using a balance with a draft shield.
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Storage Procedures

Proper storage is crucial for maintaining the stability and purity of 2,6-Dichloro-4-
methylnicotinaldehyde.

Recommended Storage Conditions

o Temperature: Store in a refrigerator at 4°C.[3] Some suppliers suggest storage at 2-8°C.[5]

o Atmosphere: For optimal stability, store under a dry, inert atmosphere such as nitrogen.[3][5]
This is particularly important to prevent gradual oxidation of the aldehyde functional group.

o Container: Keep the container tightly closed and store in a dry, well-ventilated place.[4]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[6]

Long-Term Storage Workflow

The following diagram illustrates the decision-making process for the long-term storage of 2,6-
Dichloro-4-methylnicotinaldehyde.
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Caption: Workflow for the storage of 2,6-Dichloro-4-methylnicotinaldehyde.

Emergency and First Aid Procedures

In case of accidental exposure, follow these procedures immediately.
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[4][5]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes. If
skin irritation persists, call a physician.[4][5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[4]

[5]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Call a physician or poison control center immediately.[4][8]

Disposal Considerations

Dispose of this compound and its container as hazardous waste.[4] Do not allow the product to
enter drains.[5] Disposal must be in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 2,6-Dichloro-4-
methylnicotinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601771#handling-and-storage-procedures-for-2-6-
dichloro-4-methylnicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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